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Organic polyvalent iodine compounds are primarily categorized into iodine(lll) and iodine(V)

derivatives.[4] According to IUPAC, these are also named A3-iodanes and A>-iodanes,

respectively, where A indicates the number of valence electrons around the central iodine atom.

[4]16]

lodine(l) Cations (I*): Often transient, these species are potent electrophiles. They are
typically generated in situ or stabilized in complexes. The diiodine cation (I2*) can be
formed by oxidizing Iz in strong acids.[3]

lodine(lll) Cations (A3-iodanes): These compounds feature an iodine atom with 10 valence
electrons, typically in a pseudo-trigonal bipyramidal geometry.[4][5] This class is vast and
includes:

o lodosylarenes (ArlO) and their derivatives (ArlXz2).[6]

o lodonium Salts (Rz21*X"): Characterized by two carbon-iodine bonds, these are among the
most stable and useful iodine cation species.[5][6]

lodine(V) Cations (A>-iodanes): With 12 valence electrons on the iodine atom, this class
includes powerful oxidizing agents.[7]

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1233926#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC2736367/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2736367/
https://pubs.acs.org/doi/10.1021/cr010003%2B
https://www.benchchem.com/product/b1233926/docs?utm_src=pdf-body#classification-and-nomenclature-of-iodine-cations
https://en.wikipedia.org/wiki/Iodine
https://pmc.ncbi.nlm.nih.gov/articles/PMC2736367/
https://macmillan.princeton.edu/wp-content/uploads/SL-iodine.pdf
https://pubs.acs.org/doi/10.1021/cr010003%2B
https://www.benchchem.com/product/b1233926/docs?utm_src=pdf-body#classification-and-nomenclature-of-iodine-cations
https://macmillan.princeton.edu/wp-content/uploads/SL-iodine.pdf
https://pubs.acs.org/doi/10.1021/cr010003%2B
https://pubs.acs.org/doi/10.1021/cr940424%2B
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o lodylarenes (ArlO2) and their derivatives (ArlXa or ArlX20).[7]

o Key reagents in this class include 2-iodoxybenzoic acid (IBX) and Dess-Martin
periodinane (DMP).[6]

The general pathway for accessing higher oxidation states involves the sequential oxidation of
organoiodine(l) compounds.
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Generation of Polyvalent lodine Species

Organoiodine(l)
(e.g., lodoarenes, Arl)

xidation

Organoiodine(lll)
(A3-iodanes, e.g., Arl(OAC)2)

xidation

Organoiodine(V)
(A\>-iodanes, e.g., IBX)

Mechanism: Electrophilic lodination of an Alkene

Alkene + I+

lectrophilic Attack

Cyclic lodonium lon
(Intermediate)

ucleophilic Attack
by Solvent (H20)

lodohydrin
(after attack by H20)
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Workflow: One-Pot Synthesis of Togni-Type Reagent

Suspend 2-iodobenzoic acid
and TMSCFs in dry MeCN

l

Heat to 75 °C

'

Add trichloroisocyanuric acid
solution dropwise

l

Cool to room temperature

l

Add dry potassium acetate

l

Heat to 75 °C for 2 h

:

Cool to room temperature

:

Workup and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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